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Compound of Interest

Compound Name: Sulfo-Cyanine5 DBCO

Cat. No.: B14751354

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for Sulfo-Cyanine5 DBCO, a water-soluble, far-red fluorescent reagent crucial for

copper-free click chemistry applications in bioconjugation and drug development. Given the

limited availability of a specific Safety Data Sheet (SDS) for Sulfo-Cyanine5 DBCO, this guide

synthesizes information from various suppliers and leverages data from structurally similar

compounds to provide a robust safety assessment. Adherence to these guidelines, in

conjunction with standard laboratory best practices, is essential for the safe and effective use of

this reagent.

Physicochemical and Spectroscopic Properties
A fundamental understanding of the physical, chemical, and spectral properties of Sulfo-
Cyanine5 DBCO is the first step toward its safe and effective handling.
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Property Value Source(s)

Molecular Formula C₅₂H₅₆N₄O₁₁S₃ (free acid) [1][2]

Molecular Weight 1009.22 g/mol (free acid) [1][2]

Appearance Blue powder [1]

Solubility
Good in water, DMF, DMSO,

DCM

Purity ≥ 90% (HPLC)

Excitation Maximum (λabs) 646 - 647 nm

Emission Maximum (λem) 661 - 670 nm

Molar Extinction Coefficient (ε)
250,000 - 251,000

L·mol⁻¹·cm⁻¹

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific GHS classification for Sulfo-Cyanine5 DBCO is not readily available, the

hazards associated with structurally similar DBCO compounds are primarily related to irritation

and potential toxicity. Therefore, the following precautions should be taken.

General Handling Precautions:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Source(s)

Eye Protection
Chemical safety goggles or a

face shield.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected prior to use.

Body Protection
A lab coat and closed-toe

shoes.

Respiratory Protection

Not typically required if working

in a well-ventilated area. For

nuisance dust levels, a type

N95 (US) or type P1 (EN 143)

dust mask can be used.

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of Sulfo-Cyanine5 DBCO.
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Condition Recommendation Source(s)

Long-Term Storage (Solid)
Store at -20°C in the dark.

Desiccate.

Shelf Life (Solid)
12 months after receipt when

stored at -20°C.

Transportation
Can be shipped at ambient

temperature for up to 3 weeks.

Stock Solutions

Store at -20°C for up to 1

month or -80°C for up to 6

months. Protect from light.

Avoid frequent freeze-thaw

cycles.

Incompatible Buffers

Avoid buffers containing azides

and thiols for long-term storage

of DBCO-conjugated

molecules.

The DBCO group exhibits good stability, with a study on DBCO-modified goat IgG showing only

a 3-5% loss of reactivity towards azides after four weeks of storage at 4°C or -20°C.

Experimental Protocols
General Reagent Preparation
Objective: To prepare a stock solution of Sulfo-Cyanine5 DBCO for use in bioconjugation

reactions.

Materials:

Sulfo-Cyanine5 DBCO solid powder

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

Vortex mixer
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Microcentrifuge

Procedure:

Allow the vial of Sulfo-Cyanine5 DBCO to warm to room temperature before opening to

prevent moisture condensation.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve the desired

stock solution concentration (e.g., 10 mM).

Vortex the vial until the powder is completely dissolved.

Briefly centrifuge the vial to collect the solution at the bottom.

Store the stock solution under the recommended conditions (-20°C or -80°C, protected from

light).

First Aid Measures
The following first aid measures are based on general guidelines for handling chemical

reagents.
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Exposure Route First Aid Procedure Source(s)

Inhalation

If breathed in, move person

into fresh air. If not breathing,

give artificial respiration.

Consult a physician.

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

Spill and Disposal Procedures
Spill Response:

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure

adequate ventilation.

Environmental Precautions: Do not let the product enter drains.

Containment and Cleanup: Sweep up and shovel. Keep in suitable, closed containers for

disposal.

Disposal:

Dispose of waste in accordance with local, regional, national, and international regulations.

Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated packaging should be disposed of as an unused product.
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Visualized Workflows and Relationships
The following diagrams illustrate key workflows and logical relationships for the safe handling of

Sulfo-Cyanine5 DBCO.

Reagent Preparation Workflow

Equilibrate vial to room temperature

Add anhydrous solvent (DMSO/DMF)

Vortex to dissolve

Centrifuge briefly

Store stock solution at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Sulfo-Cyanine5 DBCO stock solutions.
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Spill Response Protocol

Ensure proper PPE is worn

Prevent entry into drains Sweep up solid material

Place in a closed container for disposal

Dispose of according to regulations

Click to download full resolution via product page

Caption: Protocol for responding to a spill of Sulfo-Cyanine5 DBCO.

Safety Precautions Relationship

Safe Handling

Personal Protective Equipment Proper Ventilation Correct Storage Appropriate Disposal

Click to download full resolution via product page

Caption: Interrelationship of core safety precautions for Sulfo-Cyanine5 DBCO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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